Cas no 1502538-31-9 (2-{Imidazo[1,2-a]pyridin-5-yl}pyrrolidine)

• Product Name: 2-{Imidazo[1,2-a]pyridin-5-yl}pyrrolidine
• CAS No: 1502538-31-9
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 6288784
• PubChem ID: 82602467
• Update Time: 2025-06-08

2-{Imidazo[1,2-a]pyridin-5-yl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-{imidazo[1,2-a]pyridin-5-yl}pyrrolidine
• EN300-33951169
• 1502538-31-9
• 2-{Imidazo[1,2-a]pyridin-5-yl}pyrrolidine

• Inchi： 1S/C11H13N3/c1-4-10(9-3-2-6-12-9)14-8-7-13-11(14)5-1/h1,4-5,7-9,12H,2-3,6H2
• InChI Key： LEUMPBAYDCGWIE-UHFFFAOYSA-N
• SMILES： N1CCCC1C1=CC=CC2=NC=CN12

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-{Imidazo[1,2-a]pyridin-5-yl}pyrrolidine

Professional Introduction to Compound with CAS No. 1502538-31-9 and Product Name: 2-{Imidazo[1,2-a]pyridin-5-yl}pyrrolidine

The compound with the CAS number 1502538-31-9 and the product name 2-{Imidazo[1,2-a]pyridin-5-yl}pyrrolidine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential applications in drug discovery. The imidazopyridine core and pyrrolidine moiety combine to form a molecular scaffold that exhibits promising biological activity, making it a valuable candidate for further exploration.

Recent research in medicinal chemistry has highlighted the importance of multicomponent reactions (MCRs) in the synthesis of complex heterocycles. The preparation of 2-{Imidazo[1,2-a]pyridin-5-yl}pyrrolidine exemplifies the efficiency of such reactions, particularly when employing catalytic methods that enhance yield and selectivity. The imidazopyridine ring system is a well-documented pharmacophore in medicinal chemistry, often found in compounds with anti-inflammatory, antiviral, and anticancer properties. By integrating this motif with a pyrrolidine group, researchers have created a novel structure that may exhibit enhanced pharmacological effects.

The synthesis of 2-{Imidazo[1,2-a]pyridin-5-yl}pyrrolidine involves a series of well-established chemical transformations, including cyclization and nucleophilic substitution reactions. Advances in synthetic methodologies have enabled the production of this compound with high purity and yield, facilitating its use in downstream applications. The use of transition metal catalysts has been particularly effective in facilitating these reactions, reducing the need for harsh conditions and minimizing byproduct formation.

In the realm of drug discovery, 2-{Imidazo[1,2-a]pyridin-5-yl}pyrrolidine has shown promise as a lead compound for further development. Computational studies have been instrumental in understanding its binding interactions with biological targets. Molecular docking simulations have revealed that this compound can effectively interact with proteins involved in various disease pathways, suggesting its potential as an inhibitor or modulator. These findings align with recent trends in drug design, where structure-based approaches are increasingly employed to optimize lead compounds.

One of the most compelling aspects of 2-{Imidazo[1,2-a]pyridin-5-yl}pyrrolidine is its versatility in medicinal chemistry applications. Researchers have explored its derivatives to enhance bioavailability and improve pharmacokinetic profiles. For instance, modifications to the pyrrolidine ring have been shown to modulate solubility and metabolic stability, critical factors for drug efficacy. Such studies underscore the importance of structural optimization in translating promising leads into viable therapeutics.

The role of imidazopyridine derivatives in modern medicine cannot be overstated. These compounds have been extensively studied for their ability to interact with biological targets at the molecular level. The 5-position of the imidazopyridine ring is particularly important for functionalization, allowing for the introduction of diverse substituents that can fine-tune biological activity. In 2-{Imidazo[1,2-a]pyridin-5-yl}pyrrolidine, this position is free for further derivatization, providing a rich palette for medicinal chemists to explore.

Recent clinical trials have begun to investigate the therapeutic potential of imidazopyridine-based compounds across various therapeutic areas. While results are still emerging, preliminary data suggest that these molecules exhibit significant promise in treating conditions such as cancer and inflammatory diseases. The pyrrolidine moiety contributes additional interactions that can enhance binding affinity and selectivity, making it an attractive component for drug design.

The synthesis and characterization of 2-{Imidazo[1,2-a]pyridin-5-yl}pyrrolidine also highlight advancements in analytical techniques used to study complex organic molecules. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been crucial in confirming the structure and purity of this compound. These techniques provide detailed insights into molecular conformation and dynamics, which are essential for understanding its biological behavior.

As research continues to evolve, the applications of 2-{Imidazo[1,2-a]pyridin-5-yl}pyrrolidine are expected to expand. Collaborative efforts between synthetic chemists and biologists will be key to unlocking its full potential as a therapeutic agent. The integration of computational modeling with experimental data will further accelerate the discovery process, enabling faster translation from laboratory findings to clinical applications.

In conclusion,1502538-31-9 represents a significant contribution to pharmaceutical chemistry through its unique structural features and potential biological activity. The combination of an imidazopyridine core with a pyrrolidine moiety creates a versatile scaffold that is well-suited for drug discovery efforts. As research progresses,imidazo[1,2-a]pyridine derivatives like 1502538-31-9 are poised to play a crucial role in developing novel therapeutics for various diseases.